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Abstract
Dibutyl dodecanedioate (CAS No. 15677-90-4) is a diester of significant interest in various

industrial and research applications. This technical guide provides an in-depth overview of its

physical and chemical properties, synthesis, and analytical methodologies. Quantitative data

are presented in tabular format for clarity. Detailed experimental protocols for the determination

of key properties and a representative synthesis are provided. This document is intended to

serve as a comprehensive resource for professionals in research and development.

Introduction
Dibutyl dodecanedioate, also known as dodecanedioic acid dibutyl ester, is an aliphatic

diester with the molecular formula C20H38O4.[1] It is primarily recognized for its utility as a

plasticizer, enhancing the flexibility and durability of polymers, and as a skin-conditioning agent

and fragrance ingredient in cosmetic formulations.[2] Its potential as a biodegradable and

environmentally friendly alternative to traditional phthalate-based plasticizers has garnered

increasing attention in materials science.[3] This guide details the fundamental

physicochemical characteristics of dibutyl dodecanedioate.
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Physicochemical Properties
The physical and chemical properties of dibutyl dodecanedioate are summarized below.

These properties are crucial for its application in various formulations and for predicting its

behavior in different chemical and physical environments.

Physical Properties
A compilation of the key physical properties of dibutyl dodecanedioate is presented in Table

1.

Property Value Source(s)

Molecular Formula C20H38O4 [1][2]

Molecular Weight 342.5 g/mol [1][3][4]

IUPAC Name dibutyl dodecanedioate [1][4]

CAS Number 15677-90-4 [1][2][3][4]

Appearance Oily Liquid [5]

Boiling Point 375.2 °C at 760 mmHg [1]

Density 0.936 g/cm³ [1]

Refractive Index 1.449 [1]

Flash Point 168.2 °C [1]

Vapor Pressure 7.93E-06 mmHg at 25°C [1]

Melting Point Not available [1]

Solubility Not available [1]

Note: Specific values for melting point and solubility are not consistently reported in the

literature. General solubility characteristics indicate it is practically insoluble in water and

soluble in organic solvents like ethanol and ether.

Chemical Properties
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Dibutyl dodecanedioate exhibits chemical properties characteristic of an ester.

Hydrolysis: The ester linkages are susceptible to hydrolysis, particularly in the presence of

acids or bases, which cleaves the molecule back to dodecanedioic acid and butanol.[3]

Acid-catalyzed hydrolysis: Protonation of the carbonyl oxygen increases the electrophilicity

of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.[3]

Base-catalyzed hydrolysis (Saponification): Involves the nucleophilic attack of a hydroxide

ion on the carbonyl carbon.[3]

Synthesis and Purification
Dibutyl dodecanedioate is typically synthesized via a Fischer-Speier esterification reaction.

Synthesis Workflow
The general workflow for the synthesis and purification of dibutyl dodecanedioate is

illustrated in the following diagram.

Caption: Synthesis and Purification Workflow for Dibutyl Dodecanedioate.

Experimental Protocols
Detailed methodologies for the synthesis of dibutyl dodecanedioate and the determination of

its key physical properties are provided below.

Synthesis of Dibutyl Dodecanedioate via Fischer-Speier
Esterification
This protocol describes a general laboratory-scale synthesis.

Materials:

Dodecanedioic acid

n-Butanol
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Concentrated sulfuric acid (or p-toluenesulfonic acid)

Diethyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Dean-Stark apparatus (optional, for water removal)

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine dodecanedioic acid and an excess of n-butanol (e.g., 2.5

equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid.

Set up the apparatus for reflux, optionally with a Dean-Stark trap to remove the water formed

during the reaction.

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by techniques such as thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.
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Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the diethyl ether and excess n-butanol under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure dibutyl dodecanedioate.

Determination of Physical Properties
The following are general protocols for determining the physical properties of liquid esters like

dibutyl dodecanedioate.

Since dibutyl dodecanedioate is a liquid at room temperature, this protocol would be

applicable for determining its freezing point.

Apparatus:

Melting point apparatus with a cooling stage or a differential scanning calorimeter (DSC).

Capillary tubes.

Procedure:

Introduce a small amount of the liquid sample into a capillary tube.

Place the capillary tube in the melting point apparatus.

Cool the sample at a controlled rate until it solidifies.

Slowly heat the sample (e.g., 1-2 °C/min) and observe the temperature at which the first

signs of melting appear and the temperature at which the sample is completely liquid. This

range is the melting point.

This protocol provides a qualitative and semi-quantitative method for determining solubility.

Materials:

Dibutyl dodecanedioate
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Various solvents (e.g., water, ethanol, acetone, hexane)

Test tubes

Vortex mixer

Graduated pipettes

Procedure:

Add a known volume (e.g., 1 mL) of the solvent to a test tube.

Add a small, measured amount (e.g., 10 mg) of dibutyl dodecanedioate to the solvent.

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Observe if the solute has completely dissolved.

If it has dissolved, continue adding known amounts of the solute until saturation is reached

(i.e., a separate phase is observed).

The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or

quantitatively (e.g., in mg/mL). For highly hydrophobic substances like dibutyl
dodecanedioate in water, a "slow-stir" method is preferred to avoid the formation of

emulsions, allowing for a more accurate determination of its low aqueous solubility.

Analytical Methods for Purity Assessment
The purity of dibutyl dodecanedioate is typically assessed using chromatographic techniques.

Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS), GC is a powerful tool for quantifying dibutyl dodecanedioate and

identifying volatile impurities such as residual butanol.[6]

High-Performance Liquid Chromatography (HPLC): Can be used for the analysis of non-

volatile impurities.

Applications in Drug Development
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While not a direct active pharmaceutical ingredient (API), dibutyl dodecanedioate can play a

role in drug development as an excipient in topical and transdermal formulations. Its properties

as a skin-conditioning agent and a solvent can influence the delivery and bioavailability of APIs

through the skin.[2] Furthermore, as a plasticizer, it can be used in the formulation of polymer-

based drug delivery systems, such as transdermal patches or controlled-release coatings on

oral dosage forms.

Conclusion
Dibutyl dodecanedioate is a versatile diester with well-characterized physical and chemical

properties. Its synthesis via Fischer-Speier esterification is a standard and scalable process.

The information and protocols provided in this guide offer a comprehensive resource for

researchers and professionals working with this compound, particularly in the fields of materials

science and pharmaceutical development. Further research into its applications as a

biodegradable and non-toxic excipient is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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